Cas no 177746-99-5 ((9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester)

• Product Name: (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester
• CAS No: 177746-99-5
• MF: C₁₉H₃₄O₃
• MW: 310.47146654129
• CID: 4735847
• PubChem ID: 101995250
• Update Time: 2025-05-22

(9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester
• 177746-99-5
• METHYL (9Z,12Z,15R)-15-HYDROXYOCTADECA-9,12-DIENOATE

• Inchi： 1S/C19H34O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h5,7,11,13,18,20H,3-4,6,8-10,12,14-17H2,1-2H3/b7-5-,13-11-/t18-/m1/s1
• InChI Key： NKSSFRCNBLNXBF-YEVIIJCLSA-N
• SMILES： O[C@@H](C/C=C\C/C=C\CCCCCCCC(=O)OC)CCC

Computed Properties

• Exact Mass: 310.25079494g/mol
• Monoisotopic Mass: 310.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 5.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester

Exploring the Unique Properties and Applications of (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester (CAS No. 177746-99-5)

In the realm of bioactive lipids and specialized fatty acid derivatives, (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester (CAS No. 177746-99-5) has garnered significant attention for its unique structural features and potential applications. This compound, often abbreviated as 15-HODE methyl ester, belongs to the family of oxygenated fatty acid esters, which are increasingly studied for their roles in cellular signaling, inflammation modulation, and metabolic regulation. The methyl ester form enhances its stability and bioavailability, making it a valuable candidate for research and industrial applications.

The chemical structure of this compound features a 15-hydroxy group in the R-configuration, along with two cis double bonds at the 9Z and 12Z positions. This configuration is critical for its biological activity, as it mimics naturally occurring lipid mediators involved in resolving inflammatory processes. Researchers have explored its potential as a precursor for synthesizing pro-resolving lipid mediators, a hot topic in immunology and pharmacology due to their ability to promote inflammation resolution without immunosuppression.

One of the most searched questions in this domain is: "What are the benefits of hydroxy fatty acid esters in skincare?" Interestingly, (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester has shown promise in dermatological applications. Its anti-inflammatory properties may help soothe irritated skin, while its lipid-like structure supports skin barrier function—a key focus in modern cosmeceutical research. Brands are increasingly incorporating such bioactive esters into formulations targeting sensitive skin and aging concerns, aligning with the growing demand for "clean beauty" ingredients.

From a metabolic perspective, this compound intersects with another trending topic: "How do modified fatty acids influence cellular metabolism?" Studies suggest that 15-HODE derivatives may interact with PPAR receptors, nuclear proteins that regulate glucose and lipid metabolism. This connection has sparked interest in metabolic syndrome research, particularly regarding insulin sensitivity and adipocyte differentiation. While still in early stages, such findings position this molecule as a potential candidate for nutraceutical development.

The synthesis and analysis of CAS No. 177746-99-5 present interesting technical challenges that frequently appear in scientific queries. Advanced techniques like chiral HPLC are required to confirm the 15R configuration, while LC-MS/MS methods are employed to study its metabolic fate in biological systems. These analytical considerations are crucial for researchers investigating structure-activity relationships of lipid derivatives—a subject of perpetual interest in medicinal chemistry circles.

Environmental applications represent another emerging area of interest. With increasing searches for "green chemistry solutions for industrial processes," this compound's potential as a bio-based intermediate deserves mention. Its oxygenated structure makes it amenable to further chemical transformations, possibly serving as a building block for sustainable polymers or biodegradable surfactants. This aligns well with the global push toward circular economy models in the chemical industry.

In conclusion, (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester exemplifies how subtle modifications to fatty acid structures can unlock diverse biological and technological potentials. From addressing popular health concerns like chronic inflammation to contributing to green chemistry initiatives, this molecule continues to reveal new dimensions worth exploring. As research progresses, we anticipate seeing more applications emerge at the intersection of lipid science, biotechnology, and materials innovation.